Cas no 2143010-95-9 (tert-butyl-[[5-(chloromethyl)-2-methyl-pyrazol-3-yl]methoxy]-diphenyl-silane)

• Product Name: tert-butyl-[[5-(chloromethyl)-2-methyl-pyrazol-3-yl]methoxy]-diphenyl-silane
• CAS No: 2143010-95-9
• MF: C₂₂H₂₇ClN₂OSi
• MW: 399.001085519791
• CID: 5105917
• Update Time: 2026-03-03

tert-butyl-[[5-(chloromethyl)-2-methyl-pyrazol-3-yl]methoxy]-diphenyl-silane Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(chloromethyl)-5-[[[(1,1-dimethylethyl)diphenylsilyl]oxy]methyl]-1-methyl-
• 5-(((tert-Butyldiphenylsilyl)oxy)methyl)-3-(chloromethyl)-1-methyl-1H-pyrazole
• tert-butyl-[[5-(chloromethyl)-2-methyl-pyrazol-3-yl]methoxy]-diphenyl-silane

• InChI Key： IMBCUUSTHIFFCC-UHFFFAOYSA-N
• SMILES： N1(C)C(CO[Si](C(C)(C)C)(C2=CC=CC=C2)C2=CC=CC=C2)=CC(CCl)=N1

Additional information on tert-butyl-[[5-(chloromethyl)-2-methyl-pyrazol-3-yl]methoxy]-diphenyl-silane

Research Brief on tert-butyl-[[5-(chloromethyl)-2-methyl-pyrazol-3-yl]methoxy]-diphenyl-silane (CAS: 2143010-95-9)

The compound tert-butyl-[[5-(chloromethyl)-2-methyl-pyrazol-3-yl]methoxy]-diphenyl-silane (CAS: 2143010-95-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl-[[5-(chloromethyl)-2-methyl-pyrazol-3-yl]methoxy]-diphenyl-silane as a key intermediate in the synthesis of novel pyrazole-based compounds. Pyrazole derivatives are known for their broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the chloromethyl group in this compound provides a reactive site for further functionalization, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl-[[5-(chloromethyl)-2-methyl-pyrazol-3-yl]methoxy]-diphenyl-silane using a multi-step protocol involving silylation and chloromethylation reactions. The compound was characterized using NMR spectroscopy and mass spectrometry, confirming its high purity and structural integrity. The study also explored its potential as a precursor for the development of kinase inhibitors, which are critical in targeted cancer therapies.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where tert-butyl-[[5-(chloromethyl)-2-methyl-pyrazol-3-yl]methoxy]-diphenyl-silane was utilized to synthesize a series of novel pyrazole-3-carboxamide derivatives. These derivatives exhibited potent inhibitory activity against COX-2, an enzyme implicated in inflammation and pain. The study underscored the compound's utility in designing next-generation anti-inflammatory agents with improved selectivity and reduced side effects.

Beyond its applications in drug discovery, tert-butyl-[[5-(chloromethyl)-2-methyl-pyrazol-3-yl]methoxy]-diphenyl-silane has also been investigated for its role in chemical biology. A recent preprint on bioRxiv detailed its use as a protecting group in peptide synthesis, where its stability under acidic conditions and ease of removal were highlighted. This application could streamline the production of complex peptides for therapeutic and diagnostic purposes.

In conclusion, tert-butyl-[[5-(chloromethyl)-2-methyl-pyrazol-3-yl]methoxy]-diphenyl-silane (CAS: 2143010-95-9) represents a promising compound with multifaceted applications in medicinal chemistry and chemical biology. Its versatility as a synthetic intermediate and its potential in drug development warrant further investigation. Future research should focus on optimizing its synthetic routes and exploring its biological activities in greater depth to unlock its full therapeutic potential.